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Compound of Interest

Compound Name:
(2E)-3-(2-Fluoro-4-

methylphenyl)prop-2-enoic acid

Cat. No.: B15147503

Get Quote

Executive Summary
Context: 2-Fluoro-4-methylcinnamic acid (2F4MCA) represents a critical scaffold in medicinal

chemistry, serving as a bioisostere for cinnamic acid derivatives in drug design. The

simultaneous introduction of an ortho-fluorine atom and a para-methyl group modulates both

the electronic landscape and the steric profile of the molecule.

Objective: This guide provides a comparative analysis of 2F4MCA against its structural analogs

(Cinnamic acid, 2-Fluorocinnamic acid, and 4-Methylcinnamic acid). It details the expected

crystal packing behaviors, thermal properties, and the precise experimental protocols required

to validate these characteristics.

Key Insight: While the para-methyl group typically enhances packing efficiency (raising melting

points), the ortho-fluorine atom introduces a dipole and potential steric twisting relative to the

alkene chain. Understanding this interplay is essential for predicting solubility and solid-state

stability in pharmaceutical formulations.
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The following table synthesizes experimentally verified data for analogs to establish a

predictive baseline for 2F4MCA.

Table 1: Thermal and Structural Comparison of Cinnamic Acid Analogs

Compound
Melting Point
(°C)

Crystal
System

Key
Supramolecula
r Motif

Electronic
Effect

Cinnamic Acid 133 - 134 [1] Monoclinic Carboxylic Dimer Baseline

4-

Methylcinnamic

Acid

196 - 198 [2]
Triclinic/Monoclin

ic Stacking + Dimer
+I (Inductive

Donor)

2-Fluorocinnamic

Acid
178 - 180 [3] Monoclinic

C-H...F Weak H-

bonds

-I (Inductive

W/D)

4-Fluorocinnamic

Acid
~209 [4] Monoclinic F...F Segregation

-I (Inductive

W/D)

2-Fluoro-4-

methyl (Target)

185 - 205

(Predicted)

Unknown (Likely

Monoclinic)

Mixed: Dimer +

Steric Twist

Dual: +I (Me) & -I

(F)

Analyst Note: The melting point of 2F4MCA is predicted to be significantly higher than

unsubstituted cinnamic acid, driven by the efficient packing of the para-methyl group. However,

it may be slightly lower than the 4-fluoro analog due to the steric clash of the ortho-fluorine with

the alkene side chain, which can disrupt planarity.

Crystal Engineering Logic
To understand the solid-state behavior of 2F4MCA, we must analyze the competing

supramolecular synthons.
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The Primary Synthon: Carboxylic Acid Dimer
Like most cinnamic acid derivatives, 2F4MCA will form a centrosymmetric dimer via strong O-

H...O hydrogen bonds. This is the

graph set motif, which acts as the primary anchor for the crystal lattice.

The Fluorine Effect (Ortho-Substitution)
The ortho-fluorine atom (position 2) is critical. Unlike hydrogen, fluorine is a weak hydrogen

bond acceptor.

Interaction: Expect C-H...F interactions involving the alkene protons or adjacent aromatic

protons.

Conformation: The fluorine atom may force the alkene chain out of coplanarity with the

phenyl ring to relieve steric strain, potentially reducing lattice energy compared to the planar

4-methylcinnamic acid.

The Methyl Effect (Para-Substitution)
The para-methyl group (position 4) serves as a "volume filler," enhancing van der Waals

interactions.

Packing: Methyl groups often interdigitate in a "zipper-like" fashion, which is responsible for

the high melting point observed in 4-methylcinnamic acid (198°C).

Interaction Logic Diagram
The following diagram illustrates the hierarchical assembly of the crystal structure.
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Caption: Hierarchical assembly of 2F4MCA from monomer to crystal lattice via competing

supramolecular synthons.

Experimental Protocols
To experimentally validate the structure and melting point, follow these standardized protocols.

Synthesis (Knoevenagel Condensation)
If the compound is not commercially available, synthesize it via the condensation of 2-fluoro-4-

methylbenzaldehyde and malonic acid.

Reagents: 2-Fluoro-4-methylbenzaldehyde (1.0 eq), Malonic acid (1.2 eq), Pyridine

(solvent/base), Piperidine (catalyst).

Procedure:
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Dissolve aldehyde and malonic acid in pyridine.

Add catalytic piperidine.[1]

Reflux at 80-100°C for 4-6 hours (monitor via TLC).

Workup: Pour reaction mixture into ice-cold HCl (1M) to precipitate the acid.

Purification: Recrystallize from Ethanol/Water (see below).[1]

Crystallization Strategy (Slow Evaporation)
Single crystals suitable for X-ray diffraction (SC-XRD) are required for definitive structural

analysis.

Solvent A (High Solubility): Ethanol or Methanol.

Solvent B (Antisolvent): Water.

Method:

Dissolve 50 mg of 2F4MCA in 5 mL of warm Ethanol.

Filter the solution through a 0.45 µm syringe filter into a clean vial.

Cover the vial with parafilm and poke 3-4 small holes.

Allow to stand at room temperature (20-25°C) in a vibration-free zone.

Harvest crystals after 3-7 days.

Characterization Workflow
The following workflow ensures data integrity and self-validation.
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Caption: Integrated characterization workflow for validating thermal and structural properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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